Cas no 5605-04-9 (ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate)

• Product Name: ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate
• CAS No: 5605-04-9
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 6449021
• PubChem ID: 165529175
• Update Time: 2025-05-19

ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate
• ethyl 2-[(1Z)-5-methyl-2-(propan-2-yl)cyclohexylidene]acetate
• EN300-1460348
• 5605-04-9

• Inchi： 1S/C14H24O2/c1-5-16-14(15)9-12-8-11(4)6-7-13(12)10(2)3/h9-11,13H,5-8H2,1-4H3/b12-9-
• InChI Key： GAUXQLZKZXZLRG-XFXZXTDPSA-N
• SMILES： O(CC)C(/C=C1/CC(C)CCC/1C(C)C)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate

Comprehensive Analysis of Ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate (CAS No. 5605-04-9)

Ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate (CAS No. 5605-04-9) is a specialized organic compound widely recognized for its unique structural and functional properties. This ester derivative, featuring a cyclohexylideneacetate backbone, has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and organic synthesis. Its molecular structure combines a cyclohexylidene moiety with an ethyl acetate group, making it a versatile building block for various applications.

The compound's Z-configuration (1Z) at the double bond is critical for its stereochemical behavior, influencing its reactivity and interaction with other molecules. Researchers and industry professionals often explore its potential in sustainable chemistry and green synthesis, aligning with the growing demand for eco-friendly chemical processes. The inclusion of a 5-methyl and isopropyl (propan-2-yl) group further enhances its stability and solubility, making it suitable for formulations requiring precise control over molecular interactions.

In the flavor and fragrance industry, Ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate is valued for its potential to contribute to complex aromatic profiles. Its subtle woody and herbal notes make it a candidate for enhancing perfumes, cosmetics, and food flavorings. The compound's ability to blend seamlessly with other terpenoids and esters has led to its exploration in natural product mimicry, a trending topic in consumer-driven markets seeking sustainable and biodegradable alternatives.

From a pharmaceutical perspective, this compound serves as a key intermediate in the synthesis of more complex molecules. Its cyclohexylideneacetate structure is often leveraged in the development of bioactive compounds, particularly those targeting anti-inflammatory and antimicrobial pathways. Recent studies have highlighted its role in drug discovery, where its modular design allows for facile modifications to optimize pharmacokinetic properties.

The synthesis of Ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate typically involves Wittig reactions or condensation methodologies, which are well-documented in organic chemistry literature. Advances in catalytic processes have improved yields and reduced waste, addressing the industry's push toward circular economy principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and confirming the Z-configuration.

As the demand for high-performance specialty chemicals grows, CAS No. 5605-04-9 continues to attract interest for its balanced properties. Its compatibility with biodegradable formulations and low environmental impact aligns with global trends toward sustainable manufacturing. Furthermore, its potential applications in agrochemicals and material science underscore its versatility beyond traditional uses.

In conclusion, Ethyl 2-(1Z)-5-methyl-2-(propan-2-yl)cyclohexylideneacetate represents a compelling example of how tailored molecular design can meet diverse industrial needs. Its relevance in green chemistry, flavor innovation, and pharmaceutical development positions it as a compound of enduring significance. Future research may uncover additional applications, particularly in emerging fields like bio-based materials and nanotechnology.